4-chloro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methylbenzamide

• IUPAC Name: 4-chloro-N-[[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-N-methylbenzamide
• InChI: InChI=1S/C18H16ClN3O3/c1-22(18(23)13-3-7-14(19)8-4-13)11-16-20-17(21-25-16)12-5-9-15(24-2)10-6-12/h3-10H,11H2,1-2H3
• InChI Key: QQWWUCKXHBWAGI-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=NC(=NO1)C2=CC=C(C=C2)OC)C(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H16ClN3O3
• Molecular Weight: 357.8 g/mol

Description

4-chloro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methylbenzamide is a chemical compound that has gained significant attention in the field of scientific research. It is a novel oxadiazole derivative that has been shown to have potential therapeutic applications.

Mechanism of Action

The mechanism of action of 4-chloro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methylbenzamide is not fully understood. However, it has been suggested that it may work by inhibiting certain enzymes or proteins that are involved in the development of various diseases.
Biochemical and Physiological Effects:
Studies have shown that 4-chloro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methylbenzamide has various biochemical and physiological effects. It has been shown to reduce inflammation, inhibit tumor growth, and kill bacteria. It has also been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-chloro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methylbenzamide in lab experiments is that it is a novel compound that has not been extensively studied. This means that there is a lot of potential for new discoveries and applications. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways or proteins.

Future Directions

There are many potential future directions for the study of 4-chloro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methylbenzamide. One direction is to further investigate its anti-inflammatory and anti-cancer properties and determine the specific pathways and proteins that it targets. Another direction is to explore its potential use in the treatment of neurodegenerative disorders. Additionally, its potential use as a novel antibiotic and its effects on gut microbiota could also be explored.

Synthesis Methods

The synthesis of 4-chloro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methylbenzamide can be achieved through a multi-step process. The first step involves the reaction between 4-chlorobenzoyl chloride and N-methyl-N-(4-nitrophenyl)amine to form N-methyl-N-(4-nitrophenyl)-4-chlorobenzamide. The second step involves the reduction of the nitro group to an amino group using tin and hydrochloric acid. The third step involves the reaction between the resulting amine and 4-methoxyphenyl isocyanate to form 4-chloro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methylbenzamide.

Scientific Research Applications

4-chloro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methylbenzamide has been shown to have potential therapeutic applications in various scientific research fields. It has been studied for its anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.